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Compound of Interest

Compound Name: Cinecromen

CAS No.: 62380-23-8

Cat. No.: B1232692

Get Quote

CAS Number: 62380-23-8 Chemical Class: Coumarin Derivative / Amino-ester Application:

Vasodilator / Pharmaceutical Research[1][2]

Executive Summary & Risk Profile
Cinecromen is a bioactive organic compound characterized by a coumarin core functionalized

with morpholine and trimethoxycinnamic acid ester groups.[2] As a potent vasodilator, its

release into the environment poses significant pharmacological risks to aquatic life and water

systems.[2] Unlike inert chemical waste, Cinecromen must be managed as a High-Potency

Active Pharmaceutical Ingredient (HPAPI) until verified otherwise.[1][2]

Core Disposal Directive: The only acceptable disposal method for Cinecromen is High-

Temperature Incineration via a licensed hazardous waste facility.[1][2] Under no circumstances

should this compound be discharged into municipal sewage systems or disposed of in general

landfill waste.[2]
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Property Value Operational Implication

Molecular Formula C₃₄H₄₁N₃O₁₀

Organic, Nitrogen-containing

(NOx potential upon burning).

[1][2]

Molecular Weight 651.7 g/mol
Heavy organic molecule; non-

volatile.[2]

Physical State Solid (Powder)
Dust generation is the primary

exposure vector.[2]

Solubility
Low in water; Soluble in

DMSO/Ethanol

Aqueous decontamination is

ineffective; organic solvents

required.[2]

Stability Stable under normal conditions

Will not degrade

spontaneously; requires active

destruction.[2]

Pre-Disposal: Handling & Containment
Before disposal can occur, the integrity of the waste stream must be secured.[2] The primary

risk during the pre-disposal phase is particulate inhalation and cross-contamination.[2]

Personal Protective Equipment (PPE)[1][2]
Respiratory: N95 or P100 respirator required for solid powder handling to prevent inhalation

of bioactive dust.[2]

Dermal: Double nitrile gloves (0.11 mm minimum thickness).[2] The morpholine moiety

suggests potential for skin permeation.[2]

Ocular: Safety goggles with side shields.[2]

Waste Segregation Protocol
Cinecromen waste must be segregated based on its physical state to optimize incineration

efficiency and prevent incompatibility reactions.[2]
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Stream A: Solid Waste (Pure Substance)[1][2]

Collect in a wide-mouth high-density polyethylene (HDPE) jar.

Label as: "Hazardous Waste - Toxic Organic Solid - Cinecromen".

Stream B: Liquid Waste (Mother Liquors/Solutions)[1][2]

Solvents typically used with Cinecromen (DMSO, Methanol, Dichloromethane) dictate the

waste container.[2]

Do not mix with oxidizers (e.g., Nitric Acid, Peroxides).[2][3] The ether and ester linkages

in Cinecromen are susceptible to uncontrolled oxidation.[2]

Collect in solvent-compatible safety cans (e.g., HPLC waste containers).

Stream C: Contaminated Debris (PPE, Wipes)[1][2]

Place in a yellow biohazard/chem-hazard bag.[1][2]

Double-bag and seal before placing in the solid waste drum.[1][2]

Decontamination & Cleaning Logic
Because Cinecromen has low water solubility, standard soap-and-water washing is insufficient

for initial decontamination of glassware or bench surfaces.[1][2] A Solvent-First approach is

required.

The "Solvent-First" Protocol:

Solubilization: Rinse contaminated glassware/surfaces with a minimal volume of Acetone or

Ethanol.[2] Cinecromen will dissolve into the organic phase.[2]

Collection: Collect this first rinsate into the Liquid Hazardous Waste container (Stream B). Do

not pour this down the drain.

Hydrolysis (Optional/Deep Clean): If residues persist, a wash with dilute Sodium Hydroxide

(NaOH, 0.1M) can help hydrolyze the ester linkages, breaking the molecule into more
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soluble, less active fragments (coumarin core + cinnamic acid derivative).[2]

Final Wash: Wash with detergent and water.[2] This second rinsate is generally safe for

municipal drains, provided the first solvent rinse was thorough.[2]

Disposal Workflows (Visualized)
Diagram 1: Waste Stream Decision Matrix
This flowchart guides the researcher through the segregation process, ensuring Cinecromen is

directed to the correct destruction path.[2]
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Caption: Decision matrix for segregating Cinecromen waste streams to ensure proper

downstream incineration.
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Diagram 2: Decontamination Mechanism
This diagram illustrates the logic behind the "Solvent-First" cleaning protocol.[1][2]
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Caption: Logical flow demonstrating why organic solvent rinsing is mandatory before aqueous

washing.

Regulatory & Compliance Checklist
To ensure "Self-Validating" compliance, verify the following before scheduling waste pickup:

Labeling: Does the label explicitly state "Cinecromen" and "Toxic"? (Generic labels like

"Organic Waste" are insufficient for APIs).[2]

Container Compatibility: Is the liquid waste container compatible with the solvent used (e.g.,

HDPE for Methanol, Glass/Teflon for Dichloromethane)?

Inventory Log: Has the mass of disposed Cinecromen been deducted from the laboratory's

chemical inventory system?

No Drain Disposal: Confirm that zero quantity was flushed.

Emergency Spill Response
In the event of a powder spill:

Evacuate the immediate area to allow dust to settle.[2]

Don PPE (Respirator, Gloves, Goggles).[2]
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Cover the spill with a damp absorbent pad (dampened with ethanol or water) to prevent dust

generation.[2]

Scoop material into the Solid Waste container.[2]

Clean the surface using the "Solvent-First" protocol described in Section 3.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1232692?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232692?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

